molecular formula C8H8ClNO B8359652 4-Chloro-3-(2-propenyloxy)-pyridine

4-Chloro-3-(2-propenyloxy)-pyridine

Cat. No.: B8359652
M. Wt: 169.61 g/mol
InChI Key: MXQQCCZSJKOMIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-3-(2-propenyloxy)-pyridine is a useful research compound. Its molecular formula is C8H8ClNO and its molecular weight is 169.61 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H8ClNO

Molecular Weight

169.61 g/mol

IUPAC Name

4-chloro-3-prop-2-enoxypyridine

InChI

InChI=1S/C8H8ClNO/c1-2-5-11-8-6-10-4-3-7(8)9/h2-4,6H,1,5H2

InChI Key

MXQQCCZSJKOMIJ-UHFFFAOYSA-N

Canonical SMILES

C=CCOC1=C(C=CN=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of diazenedicarboxylic acid diethyl ester (0.1572 mol) in THF (163 ml) was added dropwise to a mixture of 4-chloro-3-pyridinol (0.1429 mol), 2-propen-1-ol (0.1572 mol) and triphenyl-phosphine (0.1572 mol) in THF (276 ml), that was cooled with an ice-water bath and under nitrogen flow. The formed mixture was stirred on the ice-water bath for 15 minutes and at room temperature overnight. The mixture was concentrated under vacuum and the residue was washed with a saturated Na2CO3− solution. The mixture was extracted with DCM and the separated organic layer was dried, filtered and the solvent was evaporated until dry. The residue was treated with DIPE and the formed solid was filtered off and discarded. The filtrate was evaporated until dry and the residue was treated with diethyl ether and the formed solid was filtered off and discarded again. The filtrate was evaporated until dry and the residue was purified by open column chromatography over silica gel (eluent: DCM/2-propanone 99/1;98/2). The product fractions were collected and the solvent was evaporated, yielding 7.9 g of 4-chloro-3-(2-propenyloxy)-pyridine (intermediate (44).
[Compound]
Name
diazenedicarboxylic acid diethyl ester
Quantity
0.1572 mol
Type
reactant
Reaction Step One
Quantity
0.1429 mol
Type
reactant
Reaction Step One
Quantity
0.1572 mol
Type
reactant
Reaction Step One
Quantity
0.1572 mol
Type
reactant
Reaction Step One
Name
Quantity
163 mL
Type
solvent
Reaction Step One
Name
Quantity
276 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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